Cas no 155378-73-7 ((2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid)

(2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid structure
155378-73-7 structure
Product Name:(2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid
CAS No:155378-73-7
MF:C9H7ClO4S
MW:246.667480707169
MDL:MFCD00024887
CID:1331193
PubChem ID:5934813
Update Time:2025-04-20

(2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-, (2E)-
    • 4-chlorosulfonylcinnamic acid
    • (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid
    • 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-
    • (E)-4-Chlorosulfonylcinnamic acid
    • AKOS000267386
    • STL227738
    • MFCD00024887
    • 4-chlorosulfonylcinnamic acid, AldrichCPR
    • EN300-832879
    • (e)-3-(4-(chlorosulfonyl)phenyl)acrylic acid
    • (E)-3-(4-chlorosulfonylphenyl)prop-2-enoic acid
    • EN300-05687
    • 3-(4-(Chlorosulfonyl)phenyl)acrylic acid
    • 17641-30-4
    • Z2942851482
    • 3-[4-(chlorosulfonyl)phenyl]prop-2-enoic acid
    • (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoic acid
    • 3-(4-(Chlorosulfonyl)phenyl)acrylicacid
    • 155378-73-7
    • MDL: MFCD00024887
    • Inchi: 1S/C9H7ClO4S/c10-15(13,14)8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • InChI Key: ZGGPGWYMMZNPOY-ZZXKWVIFSA-N
    • SMILES: ClS(C1C=CC(/C=C/C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 245.97541
  • Monoisotopic Mass: 245.9753576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44

(2E)-3-4-(chlorosulfonyl)phenylprop-2-enoic acid Pricemore >>

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